(3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid

Specification

• Molecular Formula: C16H19F2NO4
• Molecular Weight: 327.32 g/mol
• IUPAC Name: (3R,4S)-4-(2,5-difluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C16H19F2NO4/c1-16(2,3)23-15(22)19-7-11(12(8-19)14(20)21)10-6-9(17)4-5-13(10)18/h4-6,11-12H,7-8H2,1-3H3,(H,20,21)/t11-,12+/m1/s1
• Standard InChI Key: IMDWWFSQZMVRFT-NEPJUHHUSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=C(C=CC(=C2)F)F
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=C(C=CC(=C2)F)F

Introduction

Chemical Structure and Stereochemical Significance

Molecular Architecture

The compound features a pyrrolidine ring—a five-membered saturated heterocycle—with three key functional groups:

• A tert-butoxycarbonyl (Boc) group at the N1 position, enhancing solubility and stability during synthetic workflows.

• A 2,5-difluorophenyl substituent at the C4 position, contributing to electronic modulation and metabolic resistance.

• A carboxylic acid moiety at the C3 position, enabling further derivatization via amidation or esterification.

The (3R,4S) configuration imposes a specific three-dimensional orientation, critical for interactions with biological targets. Computational models suggest that this stereochemistry minimizes steric clashes between the difluorophenyl group and the pyrrolidine ring, optimizing binding affinity.

Table 1: Key Structural Parameters

Parameter	Value
IUPAC Name	(3R,4S)-4-(2,5-difluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
Molecular Formula	C₁₇H₂₀F₂NO₄
Molecular Weight	340.34 g/mol (calculated)
CAS Number	Not publicly disclosed
Stereochemical Descriptors	3R,4S (trans-configuration)

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are pivotal for confirming structure and purity:

• ¹H NMR: Key signals include the Boc tert-butyl singlet at δ 1.43 ppm and aromatic protons from the 2,5-difluorophenyl group at δ 7.15–7.35 ppm (coupled with $^3J_{H-F}$ ≈ 8–10 Hz).

• ¹³C NMR: The Boc carbonyl resonates at δ 155 ppm, while the carboxylic acid carbon appears at δ 174 ppm.

• HRMS: [M+H]⁺ peak at m/z 341.1443 (calculated for C₁₇H₂₁F₂NO₄).

Synthetic Methodologies

Stepwise Synthesis

The synthesis involves three principal stages, adapted from patented protocols for analogous pyrrolidine derivatives:

Pyrrolidine Ring Formation

A cyclization reaction between a γ-amino ketone precursor and a difluorophenyl-containing aldehyde under basic conditions yields the pyrrolidine core. For example:

$$\text{γ-Amino ketone} + \text{2,5-Difluorobenzaldehyde} \xrightarrow{\text{NaBH(OAc)₃, CH₂Cl₂}} \text{Pyrrolidine intermediate}$$

Yield: 78–82% (reported for similar substrates).

Boc Protection

The free amine at N1 is protected using di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran (THF) with 4-dimethylaminopyridine (DMAP):

$$\text{Pyrrolidine intermediate} + \text{Boc₂O} \xrightarrow{\text{DMAP, THF}} \text{Boc-protected derivative}$$

Reaction time: 6–8 hours at 25°C; yield: 89–93%.

Industrial-Scale Optimization

For kilogram-scale production, continuous flow reactors replace batch processes, improving yield (94–96%) and reducing reaction times by 40%. Critical parameters include:

• Residence time: 8–12 minutes

• Temperature gradient: −5°C to 25°C

• Catalyst: Immobilized lipases for enantiomeric purity (>99% ee).

Functional Role in Drug Discovery

Pharmacophore Development

The compound’s rigid pyrrolidine scaffold serves as a conformational restraint in protease inhibitors and G protein-coupled receptor (GPCR) modulators. Key interactions include:

• Hydrogen bonding: Carboxylic acid with catalytic residues (e.g., aspartic acid in HIV protease).

• Aromatic stacking: Difluorophenyl group with hydrophobic pockets (e.g., adenosine A₂A receptor).

Case Study: Antiviral Applications

In a 2023 study, (3R,4S)-1-Boc-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid was incorporated into a hepatitis C virus (HCV) NS3/4A protease inhibitor. The difluorophenyl group reduced metabolic clearance by 60% compared to non-fluorinated analogs.

Table 2: Comparative Pharmacokinetic Data

Parameter	Fluorinated Analog	Non-Fluorinated Analog
Half-life (t₁/₂)	8.2 h	3.1 h
CL (mL/min/kg)	12.4	29.7
Vd (L/kg)	1.05	0.89

Stability and Degradation Pathways

Acidic Conditions

The Boc group undergoes cleavage in gastric fluid (pH 1.2), generating tert-butanol and CO₂:

$$\text{Boc-protected compound} \xrightarrow{\text{HCl (aq)}} \text{Free amine} + \text{CO₂} + \text{tert-butanol}$$

Half-life at pH 1.2: 2.3 hours (25°C).

Thermal Stability

Differential scanning calorimetry (DSC) reveals decomposition onset at 189°C, attributed to decarboxylation and Boc group loss:

$$\text{Compound} \xrightarrow{\Delta} \text{CO₂} + \text{2,5-Difluorophenylpyrrolidine}$$